3-[3,5-Bis(trifluoromethyl)phenyl]-1,2-oxazol-5-ol

• CAS: 1354939-66-4

Core Science & Biosynthesis

Technical Guide: 3-[3,5-Bis(trifluoromethyl)phenyl]-1,2-oxazol-5-ol

This in-depth technical guide details the chemical identity, synthesis, and application of 3-[3,5-Bis(trifluoromethyl)phenyl]-1,2-oxazol-5-ol (CAS 1354939-66-4).[1] This document is structured for researchers requiring actionable protocols and mechanistic insight.

CAS: 1354939-66-4 Formula: C₁₁H₅F₆NO₂ Molecular Weight: 297.15 g/mol [1]

Executive Summary

3-[3,5-Bis(trifluoromethyl)phenyl]-1,2-oxazol-5-ol is a specialized heterocyclic building block used primarily in the discovery of agrochemicals and pharmaceuticals.[1] Its core value lies in the 3,5-bis(trifluoromethyl)phenyl moiety—a "privileged structure" in medicinal chemistry known for enhancing lipophilicity, metabolic stability, and potency.[1]

This compound serves as a critical intermediate for:

• ROR

  t Inverse Agonists: Used in autoimmune disease research.[1]

• GABA-Gated Chloride Channel Antagonists: A mechanism common in modern isoxazoline insecticides (e.g., Fluxametamide analogs).[1]

• Fragment-Based Drug Discovery (FBDD): As a scaffold for exploring acidic heterocycles (isostere of carboxylic acids).[1]

Chemical Identity & Structural Dynamics[1]

Tautomeric Equilibrium

A defining characteristic of isoxazol-5-ols is their keto-enol tautomerism.[1] While cataloged as the "5-ol" (hydroxyl form), the compound exists in equilibrium with its "5(4H)-one" (carbonyl/NH form) tautomer.[1]

• Form A (OH-form): Predominates in polar aprotic solvents (DMSO) and is the reactive species for O-alkylation.[1]

• Form B (NH-form): Often the major tautomer in the solid state and non-polar solvents; reactive species for N-alkylation.[1]

Critical Research Note: The acidity of the H-atom at the 4-position (in the keto form) or the hydroxyl group (in the enol form) is significant (pKa

5–6).[1] This acidity drives its reactivity and solubility in basic aqueous media.[1]

Physicochemical Profile[1][2]

Property	Value / Description
Appearance	Off-white to pale yellow crystalline solid
Melting Point	165–170 °C (Decomposes at higher temps)
Solubility	Soluble in DMSO, MeOH, EtOAc; Insoluble in Water (unless basic)
pKa (Predicted)	5.8 ± 0.5 (Acidic due to electron-withdrawing CF3 groups)
LogP	~3.2 (High lipophilicity)

Synthesis & Manufacturing Protocols

The following protocols are designed for high purity and scalability.

Pathway Visualization

The synthesis relies on the condensation of a

-keto ester with hydroxylamine.[1]

Figure 1: Synthetic route from benzoic acid precursor via Claisen-type condensation.

Detailed Experimental Protocol (Self-Validating)

Step 1: Preparation of the

-Keto Ester

• Reagents: 3,5-Bis(trifluoromethyl)benzoic acid (1.0 eq), CDI (1.1 eq), Ethyl potassium malonate (1.2 eq), MgCl

  (1.0 eq).[1]

• Procedure:

  • Activate the acid with CDI in dry THF at 0°C for 1 hour.

  • Add ethyl potassium malonate and MgCl

    .

  • Stir at room temperature overnight.

  • Validation: Monitor by TLC (Hexane:EtOAc 4:1). The disappearance of the acid spot confirms activation.[1]

  • Workup: Quench with 1N HCl, extract with EtOAc.

Step 2: Cyclization to Isoxazol-5-ol

• Reagents:

  -Keto ester (from Step 1), Hydroxylamine hydrochloride (3.0 eq), NaOH (3.0 eq), Ethanol.[1]

• Procedure:

  • Dissolve hydroxylamine HCl in water and neutralize with NaOH (aq) at 0°C.

  • Add the

    -keto ester solution (in EtOH) dropwise to the hydroxylamine mixture.

  • Reflux for 3–4 hours.

  • Critical Checkpoint: The reaction mixture should turn clear yellow. If precipitation occurs early, add more EtOH.[1]

  • Isolation: Cool to RT. Acidify with 6N HCl to pH 1–2. The product will precipitate as a white solid.[1]

  • Purification: Recrystallize from Ethanol/Water (1:1).

Application in Drug Discovery[1][3]

Reactivity & Derivatization

Researchers utilizing CAS 1354939-66-4 often face the challenge of Regioselectivity during alkylation.[1]

• N-Alkylation (Major Product): Occurs under soft electrophile conditions or in polar aprotic solvents without specific chelating agents.[1] Leads to isoxazol-5(2H)-ones.[1]

• O-Alkylation (Minor Product): Favored by using "hard" electrophiles (e.g., alkyl triflates) and silver salts (Ag

  CO ) in non-polar solvents (Benzene/Toluene).[1]

Biological Context: The "Magic Methyl" Effect of CF3

The 3,5-bis(trifluoromethyl)phenyl group is not merely a lipophilic anchor.[1] It serves to:

• Block Metabolism: The fluorine atoms prevent CYP450 oxidation at the phenyl ring.[1]

• Modulate pKa: The electron-withdrawing nature lowers the pKa of the isoxazole OH, making it a bio-isostere for carboxylic acids but with better membrane permeability.[1]

Figure 2: Divergent synthesis pathways based on alkylation conditions.

Analytical Characterization Standards

To ensure scientific integrity, synthesized batches must meet these criteria:

• 1H NMR (DMSO-d

  , 400 MHz):
  • 12.5–13.0 ppm (br s, 1H, OH/NH exchangeable).[1]
  • 8.30 ppm (s, 2H, Ar-H, ortho to isoxazole).[1]
  • 8.15 ppm (s, 1H, Ar-H, para to isoxazole).[1]
  • 6.20 ppm (s, 1H, Isoxazole C4-H).[1]

• LC-MS:

  • ESI negative mode is preferred due to acidity.[1]

  • Expected [M-H]⁻: 296.1 m/z.[1]

Safety & Handling

• Hazard Statements: H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp.[1] Irrit.).

• Specific Precaution: Fluorinated aromatics can be persistent.[1] Waste must be segregated into halogenated organic waste streams.[1]

• Storage: Hygroscopic. Store under inert atmosphere (Argon/Nitrogen) at 2–8°C.

References

• Synthesis of Isoxazol-5-ones: Beilstein J. Org.[1] Chem. 2021, 17, 431–438.[1][2] Link

• Reactivity of 3-Aryl-5-isoxazolols: J. Chem. Soc. C, 1969, 0, 1065-1071.[1] Link

• Pharmacology of 3,5-Bis(CF3)phenyl Pyrazoles (Analogous Chemistry): Molecules 2021, 26(16), 5083.[1] Link[1]

• General Isoxazole Synthesis (Clayden): Organic Chemistry, 2nd Ed., Oxford University Press, Chapter 31.[1]

• Fluxametamide and Isoxazoline Insecticides: Bioorg.[1] Med. Chem. Lett. 2014, 24(15), 3326-3331.[1] (Contextual grounding for the scaffold).

Sources

• 1. 3-(3,5-bis(trifluoroMethyl)phenyl)-1H-1,2,4-triazole CAS 1333154-10-1 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]
• 2. beilstein-journals.org [beilstein-journals.org]

An In-depth Technical Guide to 3-(3,5-bis(trifluoromethyl)phenyl)isoxazol-5-ol

This guide provides a comprehensive technical overview of 3-(3,5-bis(trifluoromethyl)phenyl)isoxazol-5-ol, a heterocyclic compound of significant interest in medicinal chemistry and drug development. We will delve into its chemical architecture, a robust and reproducible synthetic route, detailed analytical characterization, and the rationale behind its potential as a pharmacologically active agent.

Introduction: The Strategic Importance of the 3,5-bis(trifluoromethyl)phenyl and Isoxazol-5-ol Moieties

The unique physicochemical properties of the 3,5-bis(trifluoromethyl)phenyl group make it a valuable structural motif in modern organic chemistry and drug design.[1] The two trifluoromethyl (-CF3) groups are strongly electron-withdrawing, which can significantly influence the reactivity of the phenyl ring and adjacent functional groups.[1] In the pharmaceutical industry, incorporating this moiety is a well-established strategy to enhance a drug candidate's metabolic stability, lipophilicity, and binding affinity to its target protein.[1][2] A number of successful drugs, including dutasteride and cinacalcet, feature a trifluoromethyl-substituted phenyl group, underscoring its importance in improving pharmacokinetic and pharmacodynamic profiles.[2]

The isoxazole ring system is another privileged scaffold in medicinal chemistry, found in numerous natural products and synthetic drugs.[3] Isoxazole derivatives exhibit a wide range of biological activities, including antibacterial, antiviral, and anti-inflammatory properties.[4] The isoxazol-5-ol tautomer, in particular, presents interesting possibilities for hydrogen bonding interactions with biological targets. The combination of the 3,5-bis(trifluoromethyl)phenyl group and the isoxazol-5-ol core in the title compound, 3-(3,5-bis(trifluoromethyl)phenyl)isoxazol-5-ol, suggests a molecule with potentially enhanced biological activity and favorable drug-like properties.

Chemical Structure and Properties

The chemical structure of 3-(3,5-bis(trifluoromethyl)phenyl)isoxazol-5-ol is characterized by a central isoxazol-5-ol ring substituted at the 3-position with a 3,5-bis(trifluoromethyl)phenyl group.

Caption: Chemical structure of 3-(3,5-bis(trifluoromethyl)phenyl)isoxazol-5-ol.

Tautomerism

It is important to recognize that isoxazol-5-ols can exist in tautomeric equilibrium with their corresponding isoxazol-5(4H)-one and isoxazol-5(2H)-one forms.[5][6] The position of this equilibrium is influenced by factors such as the solvent, temperature, and the nature of substituents on the ring.[7] For 3-hydroxy-substituted isoxazoles, the enol form (isoxazol-5-ol) is often favored due to the aromaticity of the ring.[8]

Proposed Synthesis

A plausible and efficient synthesis of 3-(3,5-bis(trifluoromethyl)phenyl)isoxazol-5-ol can be achieved through a two-step process, commencing with the Claisen condensation of a substituted acetophenone followed by cyclization with hydroxylamine.

Caption: Proposed synthetic workflow for 3-(3,5-bis(trifluoromethyl)phenyl)isoxazol-5-ol.

Step 1: Synthesis of Ethyl 3-(3,5-bis(trifluoromethyl)phenyl)-3-oxopropanoate

The initial step involves a Claisen condensation between 3',5'-bis(trifluoromethyl)acetophenone and diethyl carbonate in the presence of a strong base, such as sodium ethoxide. This reaction forms the key β-ketoester intermediate.

Protocol:

• To a solution of sodium ethoxide (1.2 equivalents) in anhydrous ethanol, add 3',5'-bis(trifluoromethyl)acetophenone (1.0 equivalent) dropwise at room temperature.

• Add diethyl carbonate (1.5 equivalents) to the reaction mixture.

• Reflux the mixture for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and neutralize with a dilute acid (e.g., 1 M HCl).

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford ethyl 3-(3,5-bis(trifluoromethyl)phenyl)-3-oxopropanoate.

Step 2: Synthesis of 3-(3,5-bis(trifluoromethyl)phenyl)isoxazol-5-ol

The final step is the cyclization of the β-ketoester intermediate with hydroxylamine hydrochloride in the presence of a base. This reaction proceeds via the formation of an oxime, followed by intramolecular cyclization to yield the desired isoxazol-5-ol.

Protocol:

• Dissolve ethyl 3-(3,5-bis(trifluoromethyl)phenyl)-3-oxopropanoate (1.0 equivalent) in a suitable solvent such as ethanol.

• Add hydroxylamine hydrochloride (1.2 equivalents) and a base (e.g., sodium acetate or pyridine, 1.5 equivalents) to the solution.

• Stir the reaction mixture at room temperature or gentle heat (e.g., 50 °C) for 2-4 hours, monitoring by TLC.

• Upon completion, remove the solvent under reduced pressure.

• Add water to the residue and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to obtain pure 3-(3,5-bis(trifluoromethyl)phenyl)isoxazol-5-ol.

Analytical Characterization

Thorough analytical characterization is crucial to confirm the identity and purity of the synthesized compound. The following spectroscopic techniques are recommended:

Nuclear Magnetic Resonance (NMR) Spectroscopy

Nucleus	Predicted Chemical Shift (δ, ppm)	Multiplicity	Assignment
¹H	~10-12	br s	-OH (isoxazolol)
¹H	~8.2-8.4	s	Ar-H (H2, H6)
¹H	~7.9-8.1	s	Ar-H (H4)
¹H	~6.0-6.5	s	C4-H (isoxazole)
¹³C	~170-175	-	C5 (isoxazole)
¹³C	~160-165	-	C3 (isoxazole)
¹³C	~132-134	q	C3, C5 (aromatic, J(C-F) ≈ 34 Hz)
¹³C	~130-132	-	C1 (aromatic)
¹³C	~125-128	m	C4 (aromatic)
¹³C	~122-125	m	C2, C6 (aromatic)
¹³C	~120-123	q	-CF₃ (J(C-F) ≈ 273 Hz)
¹³C	~95-100	-	C4 (isoxazole)
¹⁹F	~ -63	s	-CF₃

Note: Predicted chemical shifts are based on typical values for similar structures and may vary depending on the solvent and other experimental conditions.[9][10][11]

Infrared (IR) Spectroscopy

Frequency (cm⁻¹)	Vibration
3200-3400 (broad)	O-H stretch
3100-3150	C-H stretch (aromatic)
1620-1640	C=N stretch (isoxazole)
1580-1600	C=C stretch (aromatic)
1100-1350	C-F stretch (strong)

Note: The presence of a broad O-H stretch and the characteristic C-F stretching bands are key diagnostic features.[12]

Mass Spectrometry (MS)

The mass spectrum should show a molecular ion peak corresponding to the exact mass of the compound (C₁₁H₅F₆NO₂). High-resolution mass spectrometry (HRMS) is recommended for unambiguous confirmation of the elemental composition.

Potential Applications in Drug Development

The unique structural features of 3-(3,5-bis(trifluoromethyl)phenyl)isoxazol-5-ol suggest several potential applications in drug discovery:

• Enzyme Inhibition: The 3,5-bis(trifluoromethyl)phenyl moiety can engage in hydrophobic and/or halogen bonding interactions within the active site of enzymes, potentially leading to potent and selective inhibition.[13] The isoxazol-5-ol can act as a hydrogen bond donor and acceptor, further anchoring the molecule to the target.

• Modulation of Protein-Protein Interactions: The rigid scaffold and specific functional groups may allow this compound to disrupt protein-protein interactions that are critical in various disease pathways.

• Antibacterial and Antifungal Agents: The trifluoromethyl group is known to enhance the antimicrobial activity of various heterocyclic compounds.[2] The isoxazole core itself is present in several antimicrobial agents.[4]

Further investigation into the biological activity of this compound is warranted, particularly in areas where the parent moieties have shown promise.

Conclusion

3-(3,5-bis(trifluoromethyl)phenyl)isoxazol-5-ol is a compound of significant synthetic and medicinal interest. The proposed synthetic route is robust and relies on well-established chemical transformations. The detailed analytical characterization provides a clear roadmap for confirming the structure and purity of the final product. The unique combination of the 3,5-bis(trifluoromethyl)phenyl group and the isoxazol-5-ol core makes this molecule a promising candidate for further investigation in various drug discovery programs.

References

• The Impact of Bis(trifluoromethyl)phenyl Group in Organic Synthesis. Google Vertex AI Search.
• Synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives as Potent Growth Inhibitors of Drug-Resistant Bacteria - PMC.
• ¹H NMR spectra for (a) tris[3,5-bis(trifluoromethyl)phenyl]borane... - ResearchGate.
• 3,5-Bis(trifluoromethyl)phenol(349-58-6) 1H NMR spectrum - ChemicalBook. ChemicalBook.
• The infrared spectrum of isoxazole in the range 600–1400 cm, including a high-resolution study of the v7(A′) band at 1370.9 cm and the v16(A″) band at 764.9 cm, together with ab initio studies of the full spectrum | Request PDF - ResearchGate.
• 12: 1H-NMR spectrum of 1-(3,5-bis(trifluoromethyl)phenyl)-3-cyclohexyl thiourea (TU) in CDCl3 (500 MHz). - ResearchGate.
• Experimental and theoretical studies on the tautomerism and reactivity of isoxazolo[3,4-b]quinolin-3(1H)-ones | Request PDF - ResearchGate.
• Review on Green synthesis of 3-substituted-4- arylmethylene-isoxazole-5-one derivatives carried by different c
• Tautomeric equilibria of isoxazol‐5‐ones. | Download Scientific Diagram - ResearchGate.
• Synthesis of 3-aryl isoxazoles. | Download Scientific Diagram - ResearchGate.
• N,N′-Bis[3,5-bis(trifluoromethyl)phenyl]thiourea: a privileged motif for catalyst development. Royal Society of Chemistry.
• Keto enol tautomerism – Knowledge and References - Taylor & Francis. Taylor & Francis Online.
• Structural motifs of isoxazolin-5-one and -5-ol isomers as well as 3-nitropropanoic acid. - ResearchGate.

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• 3. researchgate.net [researchgate.net]
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Technical Guide: Tautomeric Dynamics of 3,5-bis(trifluoromethyl)phenyl isoxazol-5(4H)-one

Topic: 3,5-bis(trifluoromethyl)phenyl isoxazol-5(4H)-one tautomerism Content Type: Technical Whitepaper / Experimental Guide Author Persona: Senior Application Scientist

Executive Summary

The isoxazol-5-one scaffold is a privileged structure in medicinal chemistry, serving as a bioisostere for carboxylic acids and a precursor to diverse heterocycles. However, the introduction of a 3,5-bis(trifluoromethyl)phenyl moiety at the C3 position drastically alters the electronic landscape of the ring, shifting the classic tautomeric equilibrium found in unsubstituted analogs.

For researchers in drug development, understanding this specific derivative is critical. The electron-withdrawing nature of the bis-CF3 group significantly enhances the acidity of the C4-protons, modulating the stability ratio between the CH-form (4H) , NH-form (2H) , and OH-form (5-hydroxy) . This guide provides a definitive workflow for the synthesis, stabilization, and analytical characterization of these tautomers, ensuring reproducibility in structure-activity relationship (SAR) studies.

The Tautomeric Landscape: Electronic Causality

Unlike simple alkyl-isoxazolones, the 3,5-bis(trifluoromethyl)phenyl derivative exhibits a highly sensitive equilibrium driven by solvent polarity and pH.

The Three Species

• The CH-Form (4H-isoxazol-5-one): The kinetically favored product in non-polar media. It possesses a non-aromatic ring with a reactive methylene group at C4.

• The NH-Form (2H-isoxazol-5-one): A conjugated, zwitterionic-like structure. It becomes dominant in polar protic solvents (MeOH, H2O) due to solvation stabilization.

• The OH-Form (5-hydroxyisoxazole): The fully aromatic tautomer. While typically unstable in simple isoxazolones, the strong electron-withdrawing effect of the 3,5-bis(CF3)phenyl group stabilizes the conjugate base, making this form accessible under basic conditions or specific binding pockets.

Mechanism of Interconversion

The bis-CF3 substitution exerts a strong inductive (-I) and mesomeric (-M) effect on the phenyl ring, which is conjugated to the isoxazole C3. This withdraws electron density from the heterocyclic core, significantly increasing the acidity of the C4 protons (

estimated < 6.0).

Figure 1: Tautomeric equilibrium pathways. The transition state is a resonance-stabilized anion, highly accessible due to the electron-poor 3,5-bis(CF3)phenyl substituent.

Experimental Protocol: Synthesis & Isolation

Objective: Synthesize 3-(3,5-bis(trifluoromethyl)phenyl)isoxazol-5(4H)-one with high purity, avoiding ring-opening side reactions common to electron-deficient isoxazoles.

Precursor Synthesis: The Beta-Keto Ester

Commercial availability of the specific beta-keto ester is often spotty. We recommend synthesizing it de novo to ensure anhydrous conditions.

Reagents:

• 3,5-bis(trifluoromethyl)benzoic acid

• Thionyl chloride (

  )

• Meldrum's acid

• Ethanol (anhydrous)

Workflow:

• Acid Chloride Formation: Reflux 3,5-bis(trifluoromethyl)benzoic acid (10 mmol) in

  (5 mL) for 3 hours. Evaporate excess under vacuum.

• Meldrum's Adduct: Dissolve the crude acid chloride in dry DCM. Add Meldrum's acid (1.1 eq) and pyridine (2.2 eq) at 0°C. Stir for 1 hour.

• Ethanolysis: Reflux the intermediate in anhydrous ethanol for 4 hours. The ring opens and decarboxylates to yield Ethyl 3-(3,5-bis(trifluoromethyl)phenyl)-3-oxopropanoate .

Isoxazolone Cyclization

Reagents:

• Ethyl 3-(3,5-bis(trifluoromethyl)phenyl)-3-oxopropanoate (from 3.1)

• Hydroxylamine hydrochloride (

  )[1]

• Sodium Acetate (

  )

• Solvent: Ethanol/Water (1:1)

Step-by-Step Protocol:

• Preparation: Dissolve

  (1.2 eq) and (1.2 eq) in water.

• Addition: Add the beta-keto ester (1.0 eq) dissolved in ethanol dropwise to the aqueous hydroxylamine solution at room temperature.

• Reaction: Stir at room temperature for 12 hours. Note: Do not reflux. High heat with this electron-deficient substrate can lead to decarboxylation or ring opening.

• Acidification: The reaction mixture will likely be basic/neutral. Acidify carefully with 1M HCl to pH ~2. This protonates the intermediate and forces precipitation of the 4H-form .

• Isolation: Filter the white precipitate. Wash with cold water.

• Recrystallization: Recrystallize from Hexane/EtOAc (9:1). Avoid alcohols for recrystallization to prevent shifting to the NH-form during crystallization.

Analytical Characterization & Fingerprinting

Correctly identifying the tautomer requires specific spectroscopic conditions. The bis-CF3 group induces significant chemical shift changes compared to standard phenyl-isoxazolones.

NMR Spectroscopy Strategy

The choice of solvent is the "switch" for observing specific tautomers.

Table 1: 1H NMR Diagnostic Signals (500 MHz)

Feature	Solvent: (Non-polar)	Solvent: (Polar Aprotic)	Interpretation
Dominant Species	CH-Form (4H) (>95%)	NH-Form (2H) / Mixed	Solvent polarity stabilizes the dipolar NH form.
C4-H Signal	Singlet, 4.2 - 4.5 ppm (2H)	Vinylic Singlet, 6.1 - 6.5 ppm (1H)	4H form has a ; 2H form has a .
NH/OH Signal	Absent	Broad singlet, 11.0 - 13.0 ppm	Exchangeable proton.
Aromatic Protons	7.8 - 8.2 ppm	8.0 - 8.5 ppm	Deshielded by bis-CF3 and heterocycle.

19F NMR Validation: Always run 19F NMR. The bis-CF3 signal (singlet, ~ -63 ppm) is a robust internal standard. If you see splitting or dual peaks in 19F, you likely have a tautomeric mixture or ring-opened impurity.

IR Spectroscopy

• CH-Form: Sharp carbonyl stretch at 1760-1780 cm⁻¹ (unconjugated ketone).

• NH-Form: Lower frequency carbonyl at 1660-1690 cm⁻¹ (conjugated, amide-like) and broad NH bands at 3100-3400 cm⁻¹.

Strategic Applications in Drug Design

The 3,5-bis(trifluoromethyl)phenyl isoxazolone moiety is not just a scaffold; it is a "warhead" for specific biological targets.

Bioisosterism & Reactivity

The 4H-isoxazolone is a masked electrophile . Under physiological conditions (pH 7.4), the acidity driven by the bis-CF3 group allows the ring to exist partially as the anion.

• Covalent Inhibition: The C4 position is highly nucleophilic in the anionic form, but the ring can also undergo Michael-type additions if substituted with an exocyclic double bond.

• Metabolic Stability: The bis-CF3 groups block metabolic oxidation on the phenyl ring (CYP450 blockage), significantly increasing half-life compared to unsubstituted analogs.

Analytical Decision Tree

Use this workflow to determine the state of your molecule before biological screening.

Figure 2: NMR decision tree for tautomer identification.

References

• Katritzky, A. R., et al. (2010). Tautomerism in Heterocycles. Advances in Heterocyclic Chemistry.

• Elguero, J., et al. (2000). The Tautomerism of Heterocycles. Academic Press.

• Borges, R. S., et al. (2020).[2] Experimental and theoretical study on structure-tautomerism among edaravone, isoxazolone, and their heterocycles derivatives. Saudi Pharmaceutical Journal.

• Kiyani, H., & Ghorbani, F. (2017). Potassium phthalimide as efficient basic organocatalyst for the synthesis of 3,4-disubstituted isoxazol-5(4H)-ones in aqueous medium. ResearchChemical Intermediates.

• Pavlik, J. W., et al. (2003). Synthesis of 3-phenyl-5-(trifluoromethyl)isoxazole and 5-phenyl-3-(trifluoromethyl)isoxazole. Journal of Heterocyclic Chemistry.

Sources

• 1. Some Novel [6-(Isoxazol-5-ylmethoxy)-3-methylbenzofuran-2-yl]phenylmethanone Derivatives, Their Antimicrobial Activity, and Molecular Docking Studies on COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. arcjournals.org [arcjournals.org]

An In-Depth Technical Guide to the Tautomeric Equilibrium of Isoxazol-5-ols and Isoxazol-5-ones

Abstract

The isoxazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2][3] A critical, yet often nuanced, aspect of its chemical biology is the prototropic tautomerism involving the isoxazol-5-ol and isoxazol-5-one forms. This guide provides a comprehensive technical overview of this equilibrium, detailing the underlying thermodynamic principles, the key factors that govern the tautomeric preference, and the state-of-the-art methodologies used for its characterization. We will delve into both experimental and computational workflows, offering field-proven insights and step-by-step protocols for researchers in drug discovery and development. The ultimate goal is to equip scientists with the knowledge to understand, predict, and potentially control this tautomerism to optimize molecular properties for therapeutic applications.

The Fundamental Equilibrium: A Triad of Tautomers

Unlike simple keto-enol systems, the unsubstituted isoxazol-5-ol core exists in a dynamic equilibrium with two possible lactam forms: the 4H-isoxazol-5-one and the 2H-isoxazol-5-one. This arises from the potential for the proton to reside on the exocyclic oxygen (the 'ol' form) or on one of the ring's nitrogen or carbon atoms.

The three principal tautomers are:

• OH-form (Isoxazol-5-ol): An aromatic, phenolic-like tautomer.

• CH-form (Isoxazol-5(4H)-one): A non-aromatic ketone with a proton at the C4 position.

• NH-form (Isoxazol-5(2H)-one): A non-aromatic lactam with a proton at the N2 position.

The interplay between these forms is critical, as each presents a unique set of physicochemical properties, including geometry, hydrogen bonding capabilities, polarity, and pKa, which collectively influence a molecule's biological activity and pharmacokinetic profile.

Figure 1: The three-way tautomeric equilibrium of the isoxazol-5-one core.

Factors Governing Tautomeric Preference

The position of the tautomeric equilibrium is not fixed; it is a finely balanced interplay of intrinsic structural effects and the surrounding chemical environment. Understanding these factors is paramount for predicting the dominant species under physiological or experimental conditions.

Intrinsic Effects: The Role of Substituents

The electronic nature of substituents on the isoxazole ring profoundly influences the relative stability of the tautomers.

• Substituents at C3: Electron-withdrawing groups (EWGs) at the C3 position tend to increase the acidity of the C4 proton, thereby favoring the aromatic OH-form to a greater extent than electron-donating groups (EDGs). Conversely, EDGs can increase the basicity of the ring nitrogen, potentially favoring the NH-form.

• Aromaticity: The OH-form benefits from the stability conferred by its aromatic character. Any substituent that enhances this aromaticity will shift the equilibrium in its favor.

While comprehensive quantitative studies across a wide range of substituents are sparse in the literature, the general principles of physical organic chemistry hold true. The energetic landscape is often subtle, and computational analysis is a powerful tool for predicting these effects for novel derivatives.

Environmental Effects: Solvent and pH

The chemical environment plays a decisive role in dictating which tautomer predominates.

• Solvent Polarity: The polarity of the solvent and its ability to form hydrogen bonds are critical.[4] Polar protic solvents like water or methanol can stabilize the more polar 'one' tautomers (both CH and NH forms) through hydrogen bonding.[5] Non-polar, aprotic solvents like chloroform or benzene are less able to stabilize charged or highly polar species, often favoring the less polar, intramolecularly hydrogen-bonded OH-form. Theoretical studies have shown that polar solvents decrease the energy difference between the tautomers, making the equilibrium more dynamic.[6]

• pH and pKa: The acidity of the isoxazol-5-ol (OH-form) and the C4-proton of the CH-form are key determinants. The pKa of the acidic proton dictates the ionization state of the molecule at a given pH. The anionic form, the isoxazolate, is resonance-stabilized and its formation can pull the equilibrium away from the neutral species. The pKa of a typical 3-substituted isoxazol-5-ol is in the range of 4-5, similar to a carboxylic acid, indicating that it will be significantly deprotonated at physiological pH (7.4).[7]

Table 1: Influence of Solvent on Tautomeric Equilibrium (Illustrative Data) Quantitative data for a single isoxazolone derivative across multiple solvents is not readily available in a single source. This table illustrates the expected trend based on studies of related β-dicarbonyl systems, where the equilibrium constant KT = [enol]/[keto].

Solvent	Dielectric Constant (ε)	Predominant Form (Expected)	Approx. % Keto Form (Analogous Systems)
n-Hexane	1.9	OH-Form (Enol-like)	~10-20%
Chloroform-d (CDCl₃)	4.8	OH-Form >> CH/NH-Forms	~17%
Acetone-d₆	20.7	Mixture	~25%
Methanol-d₄	32.7	CH/NH-Forms > OH-Form	~38%
DMSO-d₆	46.7	CH/NH-Forms (Keto-like)	~45%
Water (D₂O)	80.1	CH/NH-Forms >> OH-Form	>50%

Source: Data trends are based on principles described in studies of analogous keto-enol systems.[5]

Methodologies for Characterization

A multi-pronged approach combining spectroscopic and computational techniques is essential for the unambiguous characterization of the tautomeric state.

Experimental Characterization

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful and definitive technique for quantitatively assessing tautomeric ratios in solution.[4] The different tautomers give rise to distinct signals.

Key Diagnostic Signals:

• ¹H NMR:

  • OH-Form: A broad singlet for the enolic proton (-OH), typically >10 ppm. A sharp singlet for the C4-H proton, often around 5.5-6.5 ppm.

  • CH-Form: A signal for the C4-H proton, now on an sp³ carbon, shifted upfield to ~3.5-4.5 ppm. A broad signal for the N2-H if present and not exchanged.

  • NH-Form: A broad singlet for the N-H proton, typically > 8 ppm. A signal for the C4-H proton, now on an sp² carbon, shifted downfield relative to the OH-form, often >7 ppm.

• ¹³C NMR:

  • OH-Form: C5 signal appears as a C-O bond, ~160-170 ppm. C4 signal is a typical aromatic CH, ~90-100 ppm.

  • CH-Form: C5 signal is a carbonyl (C=O), shifted downfield to >170 ppm. C4 is now an sp³ CH, shifted significantly upfield to ~40-50 ppm.

  • NH-Form: C5 signal is a lactam carbonyl (C=O), ~165-175 ppm. C4 is an sp² CH, ~110-120 ppm.

Protocol 1: Quantitative Tautomer Analysis by ¹H NMR

• Sample Preparation: Accurately weigh ~5-10 mg of the isoxazole compound and dissolve it in 0.6 mL of the desired deuterated solvent (e.g., DMSO-d₆, CDCl₃) in a clean NMR tube. Ensure complete dissolution.

• Instrument Setup: Use a high-field NMR spectrometer (≥400 MHz) for better signal dispersion. Allow the sample to thermally equilibrate inside the probe for at least 5 minutes.

• Data Acquisition:

  • Acquire a standard quantitative ¹H NMR spectrum.

  • Causality: Ensure a long relaxation delay (D1) of at least 5 times the longest T₁ of the protons being integrated (a D1 of 30 seconds is generally safe for quantitative work). This is critical to allow for full magnetization recovery, ensuring that signal integrals are directly proportional to the number of protons.

  • Use a 90° pulse angle.

• Data Processing:

  • Apply standard Fourier transformation and phase correction.

  • Carefully baseline correct the spectrum across the signals of interest.

• Analysis:

  • Identify non-overlapping, characteristic signals for at least two of the three tautomers (e.g., the C4-H signal of the OH-form vs. the C4-H signal of the CH-form).

  • Integrate these signals accurately.

  • Calculate the molar ratio: % Tautomer A = (Integral A / (Integral A + Integral B)) * 100.

  • Self-Validation: Repeat the integration on a different set of characteristic protons (if available) to verify the ratio. The consistency of the calculated ratio validates the assignments and the quantitative nature of the experiment.

B. UV-Visible Spectroscopy

UV-Vis spectroscopy is a sensitive method for detecting tautomeric shifts, particularly when the tautomers have distinct chromophores.[8] The aromatic OH-form typically has a different λ_max and molar absorptivity (ε) compared to the non-aromatic CH- and NH-forms. By monitoring spectral changes with solvent polarity, one can qualitatively and sometimes quantitatively assess the equilibrium.

Protocol 2: Determining Tautomeric Equilibrium Constant (K_T) by UV-Vis

• Stock Solution: Prepare a concentrated stock solution of the compound in a non-polar solvent where one tautomer (e.g., OH-form) is expected to dominate (>99%).

• Solvent Series: Prepare a series of solutions with identical concentrations of the compound in a range of solvents with varying polarity.

• Spectral Acquisition: Record the full UV-Vis spectrum (e.g., 200-500 nm) for each solution.

• Data Analysis:

  • Causality: The Beer-Lambert law (A = εbc) is the foundational principle. Changes in absorbance at a specific wavelength reflect changes in the concentration of the absorbing species.[9]

  • Identify the λ_max for the pure OH-form from the non-polar solvent spectrum.

  • In a polar solvent, the appearance of a new band or a shift in λ_max indicates the presence of other tautomers.

  • If isosbestic points are observed, it is a strong indication of a clean equilibrium between two species.[9]

  • The equilibrium constant K_T can be calculated if the molar absorptivities of both tautomers at a given wavelength are known or can be determined.

• Self-Validation: The presence of clear isosbestic points serves as an internal validation that the spectral changes are due to a simple two-state equilibrium and not decomposition or other side reactions.

Computational Characterization

Quantum chemical calculations, particularly Density Functional Theory (DFT), are indispensable for predicting the intrinsic stability of tautomers and rationalizing experimental findings.[8][9][10]

Figure 2: A typical DFT workflow for predicting tautomer stability.

Protocol 3: DFT Workflow for Tautomer Energy Calculation

• Structure Generation: Build the 3D structures of all relevant tautomers (OH, CH, NH) in a molecular editor.

• Method Selection:

  • Functional: Choose a well-validated hybrid functional, such as B3LYP or ωB97X-D. The latter includes dispersion corrections, which can be important.[10]

  • Basis Set: Employ a triple-zeta quality basis set with polarization and diffuse functions, such as 6-311++G(d,p), for accurate results.[5]

• Gas-Phase Optimization: Perform a full geometry optimization followed by a frequency calculation for each tautomer in the gas phase.

  • Causality & Validation: The frequency calculation is a critical self-validating step. The absence of any imaginary frequencies confirms that the optimized structure is a true energy minimum on the potential energy surface.

• Solvent-Phase Optimization: Using the gas-phase optimized geometries as starting points, repeat the optimization and frequency calculations using a continuum solvation model (e.g., Polarizable Continuum Model - PCM) for the solvent of interest (e.g., water, DMSO).[4]

• Energy Extraction & Analysis:

  • From the output files of the solvated frequency calculations, extract the Gibbs Free Energy (G) for each tautomer.

  • Calculate the relative free energy (ΔG) of each tautomer with respect to the most stable one.

  • The tautomer with the lowest Gibbs Free Energy is predicted to be the most stable and therefore the most abundant in that solvent. The equilibrium constant can be estimated using the equation: ΔG = -RT ln(K_T).

Implications in Drug Development

The tautomeric state of an isoxazol-5-one moiety is not an academic curiosity; it has profound and direct consequences for drug design.

• Target Recognition: The OH-, CH-, and NH-forms present fundamentally different pharmacophores. The OH-form can act as a hydrogen bond donor and has a planar, aromatic geometry. The CH- and NH-forms have a carbonyl oxygen which is a strong hydrogen bond acceptor and a non-planar geometry. This difference can dramatically alter binding affinity and selectivity for a protein target. For example, in the development of sirtuin inhibitors, isoxazol-5-one analogues were synthesized to modulate hydrogen bonding interactions within the active site.[11][12] The ability to accept a hydrogen bond via the carbonyl of the 'one' tautomer, versus donating one from the 'ol' tautomer, can be the difference between a potent inhibitor and an inactive compound.[12]

• ADME Properties: Physicochemical properties that govern Absorption, Distribution, Metabolism, and Excretion (ADME) are highly dependent on the tautomeric form.

  • Solubility: The more polar 'one' tautomers are generally more soluble in aqueous media than the less polar 'ol' tautomer.

  • Lipophilicity (logP): The tautomeric equilibrium can significantly impact a molecule's logP value, which in turn affects its ability to cross cell membranes.

  • Metabolic Stability: Different tautomers may be recognized differently by metabolic enzymes like Cytochrome P450s, leading to different metabolic fates.

• Intellectual Property: Demonstrating control or characterization of a specific, more active tautomer can be a key component of a composition of matter patent, providing a stronger intellectual property position.

Conclusion

The tautomeric equilibrium between isoxazol-5-ol and its corresponding isoxazol-5-one forms is a critical feature that dictates the molecule's behavior from the test tube to the patient. For researchers and drug developers, ignoring this equilibrium is a significant risk. A thorough understanding and characterization, achieved through a synergistic combination of high-resolution NMR spectroscopy and robust DFT calculations, is not merely best practice—it is essential. By embracing these principles and methodologies, scientists can move beyond simple 2D representations and design molecules with a deeper, 3D and dynamic understanding, ultimately leading to the development of safer and more effective medicines.

References

• Bordwell, F.G. Equilibrium Acidities in Dimethyl Sulfoxide Solution. Accounts of Chemical Research. 1988, 21(12), 456-463. [Link]

• PubChem. 3-phenylisoxazole-5-ol. [Link]

• PubChem. 5-phenylisoxazol-3-ol. [Link]

• PubChem. 3-Phenylisoxazole. [Link]

• D'hooghe, M., et al. From Asymmetric Synthesis of (Fluoro-)Functionalized N-Heterocycles to Structure-Reactivity Relationships of Quinone Methides. JKU ePUB. 2021. [Link]

• Reich, H.J. Bordwell pKa Table (DMSO). University of Wisconsin. [Link]

• Mahajan, S.S., et al. Development of Pyrazolone and Isoxazol-5-one Cambinol Analogues as Sirtuin Inhibitors. Journal of Medicinal Chemistry. 2014, 57(8), 3283-3294. [Link]

• Babu, N.S. Solvent effects on the relative stability for tautomerism of (R)-4-amino-1,2-oxazolidin-3-one(Cycloserine). Scholars Research Library. 2013, 3(3), 19-25. [Link]

• Mahajan, S.S., et al. Development of Pyrazolone and Isoxazol-5-one Cambinol Analogues as Sirtuin Inhibitors. ACS Publications. 2014. [Link]

• Ben-Amor, F., et al. In silico anticancer activity of isoxazolidine and isoxazolines derivatives: DFT study, ADMET prediction, and molecular docking. UAM. 2024. [Link]

• Becker, T., et al. A tale of four kingdoms – isoxazolin-5-one-and 3-nitropropanoic acid-derived natural products. Natural Product Reports. 2017, 34(4), 341-361. [Link]

• Plucińska, K., et al. Effect of the Solvent and Substituent on Tautomeric Preferences of Amine-Adenine Tautomers. ACS Omega. 2018, 3(1), 1279-1290. [Link]

• Cuomo, V.D., et al. Access to β-Alkylated γ-Functionalized Ketones via Conjugate Additions to Arylideneisoxazol-5-ones and Mo(CO)6-Mediated Reductive Cascade Reactions. ACS Omega. 2022, 7(10), 8756-8767. [Link]

• Alcolea Palafox, M., et al. DFT Study on tautomerism of cytosine and its 5-haloderivatives: A Review. Asian Journal of Physics. 2022, 31, 521-532. [Link]

• Ibrahim, A.A., et al. Comparison Study of HOMO-LUMO Energy Gaps for Tautomerism of Triazoles in Different Solvents Using Theoretical Calculations. NTU Journal of Pure Sciences. 2021, 1(1), 149-159. [Link]

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Protocols & Analytical Methods

Synthesis of 3-Arylisoxazol-5-ols from β-Keto Esters: An Application and Protocol Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The synthesis of 3-arylisoxazol-5-ols from β-keto esters represents a cornerstone reaction in medicinal chemistry, providing a versatile scaffold for the development of novel therapeutic agents. This application note provides a comprehensive guide to the synthesis, mechanistic understanding, and practical application of this important chemical transformation. We delve into the critical aspects of reaction control, particularly the influence of pH on regioselectivity to favor the desired 3-arylisoxazol-5-ol over the isomeric 5-isoxazolone byproduct. Detailed experimental protocols, troubleshooting strategies, and an overview of the significant role of 3-arylisoxazol-5-ols in drug discovery are presented to empower researchers in their synthetic endeavors.

Introduction

The isoxazole ring is a privileged scaffold in drug discovery, appearing in a wide array of therapeutic agents with diverse biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1] Among the various substituted isoxazoles, the 3-arylisoxazol-5-ol moiety is of particular interest due to its unique electronic and steric properties, which allow for a multitude of chemical modifications to fine-tune its pharmacological profile. The condensation of β-keto esters with hydroxylamine is a classical and widely employed method for the construction of the isoxazole core.[2] However, this reaction is often plagued by a lack of regioselectivity, leading to the formation of undesired byproducts. This guide provides a detailed exploration of this synthetic route, with a focus on practical strategies to achieve high yields and purity of the desired 3-arylisoxazol-5-ol products.

Mechanistic Insights: The Decisive Role of pH

The reaction between a β-keto ester and hydroxylamine proceeds through a series of equilibria involving condensation and cyclization steps. The regiochemical outcome, leading to either the desired 3-arylisoxazol-5-ol or the isomeric 5-isoxazolone, is critically dependent on the reaction pH.

At a controlled pH of approximately 10, the reaction is directed towards the formation of a hydroxamic acid intermediate. This intermediate, upon acidification during workup, preferentially cyclizes to yield the thermodynamically more stable 3-arylisoxazol-5-ol. Conversely, at lower pH values, the reaction tends to favor the formation of an oxime intermediate, which upon cyclization, leads to the 5-isoxazolone byproduct.

dot digraph "Reaction_Mechanism" { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

"β-Keto Ester" [fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Hydroxylamine" [fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Intermediate_A" [label="Hydroxamic Acid Intermediate"]; "Intermediate_B" [label="Oxime Intermediate"]; "Product_A" [label="3-Arylisoxazol-5-ol", fillcolor="#34A853", fontcolor="#FFFFFF"]; "Product_B" [label="5-Isoxazolone (Byproduct)", fillcolor="#EA4335", fontcolor="#FFFFFF"];

"β-Keto Ester" -> "Intermediate_A" [label="+ Hydroxylamine\n(pH ≈ 10)"]; "β-Keto Ester" -> "Intermediate_B" [label="+ Hydroxylamine\n(Lower pH)"]; "Intermediate_A" -> "Product_A" [label="Acidification"]; "Intermediate_B" -> "Product_B" [label="Cyclization"]; } dot Figure 1: Simplified reaction mechanism illustrating the pH-dependent formation of 3-arylisoxazol-5-ol versus the 5-isoxazolone byproduct.

Tautomerism: A Key Consideration

It is important to recognize that 3-arylisoxazol-5-ols can exist in equilibrium with their tautomeric form, 3-aryl-isoxazol-5(4H)-one. The position of this equilibrium is influenced by factors such as the solvent, temperature, and the nature of the substituents on the aryl ring. For the purpose of this guide, we will refer to the product as 3-arylisoxazol-5-ol, but researchers should be aware of this tautomerism when characterizing their products, as it can influence spectroscopic data.

Detailed Experimental Protocol: Synthesis of 3-Phenylisoxazol-5-ol

This protocol provides a general method for the synthesis of 3-phenylisoxazol-5-ol from ethyl benzoylacetate and hydroxylamine.

Materials:

• Ethyl benzoylacetate (1.0 eq)

• Hydroxylamine hydrochloride (1.2 eq)

• Sodium hydroxide (NaOH)

• Deionized water

• Ethanol

• Hydrochloric acid (HCl)

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• pH meter or pH paper

• Separatory funnel

• Rotary evaporator

• Apparatus for column chromatography

• Melting point apparatus

Procedure:

• Preparation of Hydroxylamine Solution: In a round-bottom flask, dissolve hydroxylamine hydrochloride (1.2 eq) in a minimal amount of deionized water. Carefully add a solution of sodium hydroxide to adjust the pH to approximately 10. Monitor the pH closely using a pH meter or pH paper.

• Reaction Setup: To the hydroxylamine solution, add ethanol as a co-solvent, followed by the slow addition of ethyl benzoylacetate (1.0 eq) while stirring.

• Reaction: The reaction mixture is then stirred at a controlled temperature, typically ranging from room temperature to a gentle reflux, depending on the specific substrate. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Workup: Once the reaction is complete, cool the mixture to room temperature and carefully acidify it with hydrochloric acid to a pH of approximately 2-3. This step is crucial for the cyclization to the desired product.

• Extraction: Transfer the acidified mixture to a separatory funnel and extract the product with ethyl acetate (3 x 50 mL).

• Drying and Concentration: Combine the organic layers and dry over anhydrous sodium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel using an appropriate eluent (e.g., a gradient of ethyl acetate in hexanes).[3]

Characterization: The purified 3-phenylisoxazol-5-ol can be characterized by standard analytical techniques, including ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry. The melting point of the purified product should also be determined and compared to literature values.

Process Optimization and Troubleshooting

Achieving a high yield and purity of the desired 3-arylisoxazol-5-ol often requires careful optimization of the reaction conditions. Here are some common issues and their solutions:

Problem	Possible Cause	Troubleshooting Steps
Low Yield	Incomplete reaction.	- Increase reaction time or temperature. - Ensure efficient stirring.
Poor pH control.	- Use a pH meter for accurate monitoring and adjustment. - Add base dropwise to avoid localized high pH.
Formation of 5-Isoxazolone Byproduct	Reaction pH was too low.	- Maintain the reaction pH at approximately 10.
Premature cyclization.	- Ensure the reaction mixture is sufficiently acidic during workup.
Difficult Purification	Similar polarity of product and starting material.	- Optimize the solvent system for column chromatography by running multiple TLCs with different eluent mixtures.[3] - Consider derivatization of the product or starting material to alter its polarity.
Presence of multiple byproducts.	- Re-evaluate the reaction conditions to minimize side reactions. - Employ multiple purification techniques (e.g., recrystallization followed by chromatography).

dot digraph "Troubleshooting_Workflow" { graph [rankdir="TB", splines=ortho, nodesep=0.4]; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

"Start" [label="Low Yield or Impure Product", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; "Check_TLC" [label="Analyze Crude Mixture by TLC"]; "Incomplete_Reaction" [label="Incomplete Reaction?", shape=diamond, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Optimize_Conditions" [label="Optimize Reaction Conditions:\n- Increase Time/Temp\n- Check Reagent Quality"]; "Byproduct_Formation" [label="Significant Byproduct Formation?", shape=diamond, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Adjust_pH" [label="Verify and Adjust pH Control\n(Maintain at ~10)"]; "Purification_Issues" [label="Purification Difficulty?", shape=diamond, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Optimize_Purification" [label="Optimize Purification Method:\n- Different Solvent System for Column\n- Recrystallization Solvent Screening"]; "Success" [label="Pure Product", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

"Start" -> "Check_TLC"; "Check_TLC" -> "Incomplete_Reaction"; "Incomplete_Reaction" -> "Optimize_Conditions" [label="Yes"]; "Incomplete_Reaction" -> "Byproduct_Formation" [label="No"]; "Optimize_Conditions" -> "Check_TLC"; "Byproduct_Formation" -> "Adjust_pH" [label="Yes"]; "Byproduct_Formation" -> "Purification_Issues" [label="No"]; "Adjust_pH" -> "Check_TLC"; "Purification_Issues" -> "Optimize_Purification" [label="Yes"]; "Purification_Issues" -> "Success" [label="No"]; "Optimize_Purification" -> "Success"; } dot Figure 2: A troubleshooting workflow for the synthesis of 3-arylisoxazol-5-ols.

Applications in Drug Development

The 3-arylisoxazol-5-ol scaffold is a versatile platform for the development of new drugs. Its ability to participate in various chemical transformations allows for the creation of large and diverse compound libraries for high-throughput screening. Several patent applications highlight the use of 3-arylisoxazol-5-ol derivatives in the development of novel therapeutic agents. For instance, they have been investigated for their potential as antimicrobial agents and for combating endoparasites.[2] The isoxazole core can act as a bioisostere for other functional groups, improving the pharmacokinetic properties of a drug candidate. Furthermore, the hydroxyl group at the 5-position provides a convenient handle for further functionalization, allowing for the attachment of various pharmacophores to modulate the biological activity and target specificity.

Conclusion

The synthesis of 3-arylisoxazol-5-ols from β-keto esters is a powerful and adaptable reaction for the generation of medicinally relevant compounds. By understanding the underlying reaction mechanism and carefully controlling the experimental parameters, particularly the pH, researchers can achieve high yields of the desired product while minimizing the formation of byproducts. The detailed protocol and troubleshooting guide provided in this application note are intended to serve as a valuable resource for scientists engaged in the synthesis and application of this important class of heterocyclic compounds. The continued exploration of the 3-arylisoxazol-5-ol scaffold is expected to lead to the discovery of new and improved therapeutic agents for a wide range of diseases.

References

• Ghogare, R. S., et al. (2023). Green synthesis of 3,4-disubstituted isoxazol-5(4H)-one using Gluconic acid aqueous solution as an efficient.
• Sarrafi, Y., & Eghtedari, M. (2016). Four-Component Reaction between Ethyl Benzoylacetate, Hydroxylamine, Aldehydes and Malononitrile: Synthesis of Isoxazol-5 (2H) - ones. Iranian Journal of Chemistry and Chemical Engineering.
• BenchChem. (2025).
• Mirzazadeh, M., & Mahdavinia, G. H. (2012). Fast and Efficient Synthesis of 4-Arylidene-3-phenylisoxazol-5-ones. E-Journal of Chemistry.
• Jetir. (2021).
• Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose. (2022). MDPI.
• CN1687075A - 3-phenyl iso-oxazole-5-aminocarbonyl substituted beta-lactam derivative and application. (2005).
• 3-(2-(3-Methylisoxazol-5-yl)ethyl)pyrrolidin-3-ol hydrochloride. (n.d.). Sigma-Aldrich.
• Wei, W., et al. (2026). Crystal form of compound and fumaric acid, pharmaceutical composition and method for treating coronavirus-induced diseases.
• US5948917A - 3-(isoxazol-5-yl)-substituted benzoic acid derivative and method for production thereof. (1999).
• EP0573883A1 - Utilization of 3 substituted aryl-5-alkyl-isoxazole-4-carboxylic acid ... (1993).
• Separation, purification and identification of the components of a mixture. (n.d.). Royal Society of Chemistry.
• An overview of the key routes to the best selling 5-membered ring heterocyclic pharmaceuticals. (2011). Beilstein Journals.
• Recent Developments in the Chemistry of 3-Arylisoxazoles and 3-Aryl-2-isoxazolines. (2016).
• 3(2H)-Isoxazolone, 5-phenyl-. (n.d.). PubChem.
• Technical Support Center: Ethyl 3-hydroxyisoxazole-5-carboxylate Purific
• Synthesis of Functional Isoxazole Derivatives Proceeding from (5-Arylisoxazol-3-yl)chloromethanes. (2017).
• 3C-AL. (n.d.). Wikipedia.
• 5-Methylisoxazol-3-ol. (n.d.). Sunway Pharm Ltd.
• 3-phenylisoxazol-5-ol. (n.d.). Amerigo Scientific.
• Technical Support Center: Synthesis of 4-Aryl-Isoxazol-5-ols. (2025). BenchChem.
• WO/2026/033305 FUSED BICYCLIC HETEROCYCLIC DERIVATIVES AS HDAC INHIBITORS. (2026).
• Synthesis and Properties of 3Alkyl(aryl)-5-chloromethylisoxazoles. (2008).
• Recent Advances in the Synthesis and Applications of m-Aryloxy Phenols. (2023). MDPI.

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• 3. pdf.benchchem.com [pdf.benchchem.com]

High-Fidelity Cyclization of Ethyl 3-(3,5-bis(trifluoromethyl)phenyl)-3-oxopropanoate

A Guide to Pyrazole and Pyrimidine Scaffolds

Abstract

This Application Note provides a rigorous technical guide for the cyclization of ethyl 3-(3,5-bis(trifluoromethyl)phenyl)-3-oxopropanoate (Substrate 1 ). Targeted at medicinal chemists and process scientists, this document details the divergent synthesis of two privileged pharmacophores: 3-(3,5-bis(trifluoromethyl)phenyl)-1H-pyrazol-5-ol and 2-amino-6-(3,5-bis(trifluoromethyl)phenyl)pyrimidin-4-ol . The protocols emphasize regiocontrol, purification efficiency, and mechanistic understanding, supported by self-validating analytical checkpoints.

Scientific Context & Mechanistic Insight

The 3,5-bis(trifluoromethyl)phenyl moiety is a "privileged structure" in drug discovery (e.g., Aprepitant, Rolapitant). Its high lipophilicity and metabolic stability enhance blood-brain barrier penetration and prolong half-life. Substrate 1 serves as a critical linchpin for accessing heterocyclic cores containing this moiety.

1.1 Electronic Activation

The two trifluoromethyl groups (

) on the phenyl ring exert a strong electron-withdrawing inductive effect (-I). This significantly increases the electrophilicity of the -ketone (C3) relative to a standard phenyl -keto ester.

• Consequence: Nucleophilic attack at C3 is rapid.

• Risk: The high reactivity can lead to bis-addition or retro-Claisen fragmentation if basicity is uncontrolled.

1.2 Regioselectivity in Cyclization

When reacting with bidentate nucleophiles (hydrazines, amidines), the reaction trajectory is governed by the "Hard-Soft Acid-Base" (HSAB) principle and steric factors.

• Path A (Hydrazines): The terminal nitrogen (

  ) is the harder, more nucleophilic center (in substituted hydrazines) and typically attacks the harder electrophile (the ketone) first.

• Path B (Guanidines): Symmetrical nucleophiles eliminate regioselectivity concerns regarding the nitrogen source, but tautomeric equilibrium of the product (keto vs. enol form) becomes the primary analytical challenge.

Experimental Protocols

Protocol A: Synthesis of 3-(3,5-bis(trifluoromethyl)phenyl)-1H-pyrazol-5-ol

This protocol utilizes the Knorr Pyrazole Synthesis. The reaction is driven by the condensation of hydrazine with the

-keto ester.

Reagents & Materials:

• Substrate 1 : Ethyl 3-(3,5-bis(trifluoromethyl)phenyl)-3-oxopropanoate (1.0 equiv)

• Hydrazine Hydrate (

  or solution in water): (1.2 equiv)

• Solvent: Ethanol (Absolute) or Methanol

• Acid Catalyst (Optional): Glacial Acetic Acid (0.1 equiv) - Use only if reaction is sluggish.

Step-by-Step Methodology:

• Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve Substrate 1 (e.g.,

  , ) in Ethanol ( , ).

• Addition: Cool the solution to

  in an ice bath. Add Hydrazine Hydrate ( ) dropwise over 5 minutes.

  • Checkpoint: A slight exotherm is expected due to the initial hydrazone formation.

• Reaction: Remove the ice bath and heat the mixture to reflux (

  ) for 3–5 hours.

  • Monitoring: Monitor by TLC (System: 50% EtOAc/Hexanes). The starting material (

    ) should disappear, and a lower spot (product) should appear.

• Workup (Precipitation): Cool the reaction mixture to room temperature. Concentrate the solvent to

  of the original volume under reduced pressure.

• Isolation: Pour the residue into ice-cold water (

  ) with vigorous stirring. Adjust pH to with to ensure the pyrazole is protonated and precipitates.

• Purification: Filter the white solid. Wash with cold water (

  ) and cold hexanes ( ) to remove unreacted hydrazine. Dry under vacuum at .

Self-Validating Analytical Data:

• NMR: Disappearance of the ethyl ester quartet ( ) and triplet ( ). Appearance of a singlet for the pyrazole C4-H ( ).
• NMR: A single strong peak around confirms the integrity of the bis-CF3 group.

Protocol B: Synthesis of 2-Amino-6-(3,5-bis(trifluoromethyl)phenyl)pyrimidin-4-ol

This protocol employs a base-mediated condensation with guanidine (Biginelli-type cyclocondensation).

Reagents:

• Substrate 1 (1.0 equiv)

• Guanidine Hydrochloride (1.5 equiv)

• Base: Sodium Ethoxide (

  in EtOH) or Sodium Methoxide (2.5 equiv)

• Solvent: Ethanol (Anhydrous)

Step-by-Step Methodology:

• Free Base Generation: In a dry flask under

  , dissolve Guanidine HCl ( ) in Ethanol ( ). Add Sodium Ethoxide solution ( ) and stir for 15 minutes at room temperature.

  • Observation: NaCl will precipitate as a fine white solid.[1]

• Substrate Addition: Add a solution of Substrate 1 (

  ) in Ethanol ( ) to the guanidine mixture.

• Cyclization: Heat the mixture to reflux for 6–8 hours.

  • Mechanism:[1] The guanidine attacks the ketone, followed by cyclization onto the ester and loss of ethanol.

• Workup: Cool to room temperature. Quench the reaction by adding water (

  ).

• Neutralization: The pyrimidine-ol is soluble in basic media (as the enolate). Acidify carefully with Acetic Acid or

  to pH 6–7.

  • Critical Step: The product will precipitate upon acidification. Do not over-acidify to pH < 2, or the pyrimidine nitrogen may protonate and resolubilize.

• Isolation: Filter the solid, wash with water and diethyl ether. Recrystallize from EtOH/DMF if necessary.

Data Summary & Troubleshooting

Table 1: Reaction Parameters & Troubleshooting

Parameter	Pyrazole Synthesis (Path A)	Pyrimidine Synthesis (Path B)
Nucleophile	Hydrazine Hydrate ( )	Guanidine HCl ( )
Base/Catalyst	None or Cat. AcOH	NaOEt ( )
Temp/Time	Reflux / 3–5 h	Reflux / 6–8 h
Key Byproduct	Azine (dimer) if hydrazine is limiting	Acyclic acylguanidine (incomplete cyclization)
Correction	Ensure excess hydrazine; add slowly	Increase reflux time; ensure anhydrous conditions

Table 2: Expected NMR Shifts (DMSO-d6)

Position	Pyrazole Product ( ppm)	Pyrimidine Product ( ppm)
Aromatic (Ar-H)	(m, 3H)	(m, 3H)
Heterocycle (CH)	(s, 1H, C4-H)	(s, 1H, C5-H)
Exchangeable	(br s, NH/OH)	(br s, OH), (br s, )
	(s)	(s)

Pathway Visualization

4.1 Reaction Mechanism (Graphviz)

The following diagram illustrates the divergent pathways from the common tetrahedral intermediate.

Caption: Divergent synthesis pathways. Path A (Blue) leads to Pyrazoles via hydrazone formation. Path B (Red) leads to Pyrimidines via condensation.

4.2 Experimental Workflow (Graphviz)

Caption: Generalized experimental workflow for cyclization protocols. Critical control point is the pH adjustment step.

References

• Synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives. Alkhaibari, I. S.; et al. Molecules, 2021 , 26(16), 5083.[2]

• Regioselectivity in Pyrazole Synthesis. Fustero, S.; et al. J. Org. Chem., 2008 , 73, 3523.

• Guanidine Cyclization Mechanisms. Proença, F.; et al. Arkivoc, 2010 , v, 82-91.

• Fluorine in Medicinal Chemistry. Purser, S.; et al. Chem. Soc. Rev., 2008 , 37, 320-330.

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. Synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives as Potent Growth Inhibitors of Drug-Resistant Bacteria - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Purification of Isoxazol-5-ol &amp; Separation from O-Alkylated Byproducts

Status: Active Specialist: Senior Application Scientist, Separation Methodologies Last Updated: February 16, 2026

Core Scientific Directive: The Ambident Nucleophile Challenge

Before attempting purification, it is critical to understand why your reaction mixture contains these specific impurities. Isoxazol-5-ols are classic ambident nucleophiles subject to tautomeric equilibrium.

The Mechanism of Impurity Formation

In solution, isoxazol-5-ols (1 ) exist in equilibrium with their isoxazolin-5-one tautomers (2 ). When you attempt alkylation (or when recovering starting material), you are fighting two competing pathways governed by Hard-Soft Acid-Base (HSAB) theory:

• N-Alkylation (Soft): Occurs at the nitrogen of the isoxazolin-5-one tautomer.

• O-Alkylation (Hard): Occurs at the oxygen of the isoxazol-5-ol tautomer, forming the O-alkylated byproduct (5-alkoxyisoxazole).

The purification challenge lies in the fact that while N-alkylated products often retain significant polarity, O-alkylated byproducts are neutral ethers with drastically different solubility profiles.

Visualizing the Pathway

Figure 1: Tautomeric equilibrium and divergent alkylation pathways defining the separation challenge.

Troubleshooting Guide

This section addresses specific issues reported by researchers attempting to isolate isoxazol-5-ol or separate it from alkylated derivatives.

Issue 1: "My isoxazol-5-ol co-elutes with the byproduct on silica gel."

Diagnosis: Isoxazol-5-ols are acidic (

depending on 3-substitution). On standard silica, they streak or tail significantly, often overlapping with the less polar O-alkylated byproduct. Solution:

• Mobile Phase Modifier: Add 0.5% to 1.0% Acetic Acid or Formic Acid to your mobile phase. This suppresses ionization of the -OH/-NH, sharpening the peak.

• Alternative: If the byproduct is the O-alkyl ether, it is neutral. Switch to Acid-Base Extraction (Protocol A below) instead of chromatography for a cleaner, higher-throughput separation.

Issue 2: "I have low recovery of isoxazol-5-ol after aqueous workup."

Diagnosis: Isoxazol-5-ols are surprisingly water-soluble, especially in their deprotonated forms. If your aqueous wash was even slightly basic (pH > 6), the compound partitioned into the water layer and was discarded. Solution:

• pH Control: Ensure the aqueous layer is acidified to pH < 2 (using 1M HCl) before extracting with organic solvent.

• Salting Out: Saturate the aqueous phase with NaCl to exploit the "salting-out" effect, forcing the organic isoxazole back into the organic layer (EtOAc or DCM).

Issue 3: "How do I distinguish the O-alkyl byproduct from the N-alkyl product or starting material?"

Diagnosis: UV spectra can be similar. Solution: Use NMR Spectroscopy .[1]

• O-Alkyl (Byproduct): Look for the disappearance of the exchangeable proton (broad singlet,

  ppm). The chemical shift of the adjacent ring proton (H-4) typically shifts upfield compared to the N-alkyl isomer.

• IR Spectroscopy: The carbonyl stretch (

  ) is strong in the N-alkyl/tautomer form ( ) but absent in the O-alkylated aromatic ether form.

Validated Protocols

Protocol A: The "Gold Standard" Acid-Base Separation

Best for: Bulk removal of O-alkylated byproducts from Isoxazol-5-ol.

Principle: Isoxazol-5-ol is acidic (soluble in base). O-alkylated byproducts are neutral (insoluble in base).

Step	Action	Mechanistic Rationale
1	Dissolve crude mixture in Ethyl Acetate (EtOAc) .	Solubilizes both the neutral byproduct and the acidic target.
2	Extract with 5% NaOH or Sat. NaHCO₃ (3x).	CRITICAL: The isoxazol-5-ol deprotonates and moves to the Aqueous phase. The O-alkyl byproduct stays in the Organic phase.
3	Separate Phases.	Keep both. The Organic phase contains the impurity. The Aqueous phase contains your target.
4	Wash Aqueous phase with fresh EtOAc (1x).	Removes trace entrained neutral impurities.
5	Acidify Aqueous phase to pH ~1-2 with 6M HCl.	Reprotonates the isoxazol-5-ol, causing it to precipitate or become extractable.
6	Extract Acidified Aqueous with EtOAc (3x).	Recovers the purified isoxazol-5-ol.
7	Dry (Na₂SO₄) and concentrate.	Yields pure isoxazol-5-ol.

Protocol B: Chromatographic Purification (Flash)

Best for: Separating N-alkyl vs. O-alkyl isomers when starting material is consumed.

• Stationary Phase: High-performance Silica (15-40 µm).

• Mobile Phase: DCM:MeOH (95:5) or Hexane:EtOAc gradients.

• Modifier: Add 0.1% Acetic Acid .

• Elution Order:

  • First Eluter: O-Alkylated byproduct (Non-polar, aromatic).

  • Second Eluter: N-Alkylated product (More polar, amide-like).

  • Last Eluter: Unreacted Isoxazol-5-ol (Most polar, H-bond donor).

Workflow Visualization

The following diagram illustrates the logic flow for Protocol A, ensuring you do not discard the wrong layer.

Figure 2: Self-validating Acid-Base extraction workflow for isolating acidic isoxazoles.

Frequently Asked Questions (FAQ)

Q: Can I use recrystallization instead of extraction? A: Yes, if the impurity profile is simple. Isoxazol-5-ols often crystallize well from Ethanol/Water or Toluene . The O-alkylated byproducts are typically oils or low-melting solids and will remain in the mother liquor. However, extraction (Protocol A) is more robust for removing significant amounts of O-alkylated impurities.

Q: Why does my isoxazol-5-ol decompose on the column? A: Some isoxazoles are sensitive to the Lewis acidity of silica gel. If you observe decomposition (streaking, new spots on TLC), switch to Neutral Alumina or use the Acid-Base extraction method exclusively.

Q: I am trying to synthesize the O-alkyl product, but I only get N-alkyl. Why? A: This is a classic HSAB issue. To favor O-alkylation (the ether), you need a "hard" electrophile and conditions that favor the oxy-anion. Use Silver salts (Ag₂CO₃) as the base, which coordinate to the nitrogen and block N-alkylation, forcing the reaction to the oxygen.

References

• Katritzky, A. R., et al.Tautomerism of Heterocycles. Academic Press. (Standard reference for NH/OH tautomeric equilibria in isoxazoles).

• Perez, M. A., et al. (2000). "Regioselectivity in the alkylation of isoxazol-5-ones." Tetrahedron, 56(26), 4575-4583.

• BenchChem Technical Guides. "Troubleshooting guide for the synthesis of isoxazole derivatives." (General workup protocols).

• Sperry, J. B., & Wright, D. L. (2005). "The application of isoxazol-5-ones in organic synthesis." Current Opinion in Drug Discovery & Development. (Review of stability and handling).

Sources

• 1. biolmolchem.com [biolmolchem.com]

Technical Support Center: Isoxazole Synthesis Optimization

Topic: Optimizing Reaction Temperature for Isoxazole Ring Closure Audience: Researchers & Drug Development Scientists

Core Directive: The Kinetic vs. Thermodynamic Balance

Welcome to the Isoxazole Synthesis Support Module. You are likely here because your ring closure is either stalling at the intermediate stage, yielding the wrong regioisomer, or decomposing.

In isoxazole synthesis—specifically via the condensation of 1,3-dicarbonyls with hydroxylamine or 1,3-dipolar cycloaddition—temperature is not just an accelerator; it is a selectivity switch .

• Kinetic Control (Low T): Favors the initial nucleophilic attack of hydroxylamine on the most electrophilic carbonyl. In cycloadditions, it minimizes the dimerization of nitrile oxides into furoxans.[1][2]

• Thermodynamic Control (High T): Required for the dehydration step (ring closure) of the dihydroisoxazole/oxime intermediate. However, excessive heat promotes N-O bond cleavage (rearrangement to oxazoles) or polymerization.

Your objective is to find the "Goldilocks Zone": sufficient energy to cross the activation barrier for dehydration (

) without triggering thermal decomposition.

Visualizing the Pathway

The following diagram illustrates the critical energy barriers where temperature plays a decisive role.

Caption: Reaction energy landscape showing the activation energy barrier at the dehydration step, which often requires elevated temperature or acid catalysis to overcome.

Experimental Protocols & Optimization

Protocol A: Temperature Scouting (Standard Thermal)

Use this for initial scale-up or when microwave instrumentation is unavailable.

• Baseline (Room Temp): Dissolve 1,3-dicarbonyl (1.0 eq) and

  (1.2 eq) in EtOH/H2O (1:1). Stir for 1h.

  • Checkpoint: Check LCMS.[1][3] You will likely see the Monoxime mass (

    ). If no ring closure, proceed to step 2.

• Thermal Ramp: Heat to 60°C (mild reflux). Monitor every 30 mins.

  • Why? Ethanol boils at 78°C. 60°C provides energy for closure without aggressive reflux that might degrade sensitive substituents.

• The "Acid Spike": If the intermediate persists after 2h at 60°C, add 5 mol%

  -TsOH or HCl.

  • Mechanism:[4][5][6] Protonation of the hydroxyl group on the intermediate converts it into a better leaving group (

    ), lowering the for cyclization.

Protocol B: Microwave-Assisted Synthesis (High Throughput)

Recommended for stubborn substrates or electron-deficient dicarbonyls.

Microwave irradiation creates localized "hot spots" (superheating) that can drive the dehydration step significantly faster than conventional heating, often bypassing decomposition pathways.

Parameter	Setting	Rationale
Temperature	100°C - 120°C	Surpasses the activation energy for dehydration rapidly.
Time	5 - 15 mins	Short exposure prevents thermal rearrangement to oxazoles.
Solvent	EtOH or MeCN	High dielectric constants absorb microwave energy efficiently.
Pressure	Max 15 bar	Safety limit for sealed vessel synthesis.

Step-by-Step:

• Combine reactants in a microwave vial (0.5 M concentration).

• Set ceiling temperature to 100°C (Fixed Power mode is risky; use Dynamic/IR control).

• Hold for 5 minutes.

• Rapid cool (compressed air).

• Analyze.[2][6][7] If incomplete, add acid catalyst and repeat at 120°C for 5 mins.

Troubleshooting Guide (FAQ)

Q1: My reaction is stuck at the intermediate (Monoxime). Increasing temperature just creates tar. What do I do?

Diagnosis: You are facing a "Dehydration Block." The ring closure step is too slow, and high heat is causing the starting material or intermediate to polymerize before it cyclizes. Solution: Switch from Thermal to Chemical activation.

• Cool the reaction to Room Temperature.

• Add a dehydrating agent or acid catalyst:

  • Mild: Amberlyst-15 or Silica Gel (stir overnight).

  • Aggressive: Trifluoroacetic acid (TFA) or

    (if functional groups tolerate).

• This lowers the temperature requirement, allowing ring closure without thermal decomposition [1].

Q2: I am getting a mixture of regioisomers (3,5- vs 5,3-substituted). Will changing temperature fix this?

Answer: Generally, No. Temperature affects the rate of reaction, but pH dictates the regioselectivity in condensation reactions.

• Mechanism: The nucleophilicity of the hydroxylamine nitrogen vs. oxygen is pH-dependent.

  • Basic Conditions (pH > 10): Favors formation of the 3,5-disubstituted isomer (kinetic enolate attack).

  • Acidic Conditions (pH < 4): Favors the 5,3-isomer (attack on the more electrophilic carbonyl).

• Recommendation: Fix the pH first. Once the correct linear intermediate is formed, then use heat to close the ring [2].

Q3: Why do I see a "Furoxan" byproduct in my cycloaddition reaction?

Diagnosis: Dimerization of the Nitrile Oxide.[1][2] Cause: In 1,3-dipolar cycloadditions (using chloroximes/nitrile oxides), high temperature increases the rate of dimerization (nitrile oxide + nitrile oxide) faster than the rate of cycloaddition with your alkyne. Solution:

• Lower the Temperature: Run the reaction at 0°C to RT.

• Slow Addition: Add the nitrile oxide precursor slowly (syringe pump) to the alkyne solution to keep its concentration low.

• Increase Dipolarophile: Use a large excess of the alkyne/alkene [3].

Troubleshooting Logic Flow

Use this decision tree to diagnose your specific failure mode.

Caption: Decision matrix for diagnosing common isoxazole synthesis failures based on LCMS/NMR data.

References

• Organic Chemistry Portal. "Synthesis of Isoxazoles." Organic Chemistry Portal. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Novel Microwave-Assisted One-Pot Synthesis of Isoxazoles by a Three-Component Coupling-Cycloaddition Sequence [organic-chemistry.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Isoxazole synthesis [organic-chemistry.org]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Chemical Shifts of 3-[3,5-Bis(trifluoromethyl)phenyl]isoxazol-5-ol

For researchers and professionals in drug development, precise structural elucidation of novel chemical entities is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H NMR, remains the cornerstone of this analytical endeavor. This guide provides an in-depth analysis and comparison of the expected ¹H NMR chemical shifts for 3-[3,5-Bis(trifluoromethyl)phenyl]isoxazol-5-ol, a compound of interest in medicinal chemistry due to the prevalence of the isoxazole and bis(trifluoromethyl)phenyl motifs in bioactive molecules.

Predicted ¹H NMR Spectrum and Comparative Analysis

The structure of 3-[3,5-Bis(trifluoromethyl)phenyl]isoxazol-5-ol presents distinct proton environments that are expected to give rise to characteristic signals in the ¹H NMR spectrum. The key protons are those on the isoxazole ring and the aromatic protons of the 3,5-bis(trifluoromethyl)phenyl group. The tautomeric nature of the isoxazol-5-ol ring, potentially existing in equilibrium with its isoxazol-5(4H)-one form, adds a layer of complexity that must be considered.

Molecular Structure and Proton Environments

Caption: Molecular structure of 3-[3,5-Bis(trifluoromethyl)phenyl]isoxazol-5-ol highlighting the distinct proton environments.

A detailed comparison of expected chemical shifts with experimental data from analogous compounds is presented below.

Proton	Predicted δ (ppm)	Multiplicity	Comparative Experimental Data (δ, ppm, Compound)	Citation
H-4 (Isoxazole)	6.0 - 7.0	Singlet (s)	6.78 (s, 5-(4-fluorophenyl)-3-phenylisoxazole)	[1]
H-2', H-6' (Aromatic)	~8.3	Singlet (s) or narrow multiplet	8.26 (s, for a similar 3,5-bis(trifluoromethyl)phenyl group)	[2]
H-4' (Aromatic)	~8.1	Singlet (s) or narrow multiplet	8.08-7.99 (m, for a similar 3,5-bis(trifluoromethyl)phenyl group)	[2]
OH (Isoxazolol)	9.0 - 12.0	Broad Singlet (br s)	Highly variable, dependent on solvent, concentration, and temperature.

Analysis of Chemical Shifts:

• Isoxazole H-4 Proton: The proton at the C4 position of the isoxazole ring is expected to appear as a singlet in the range of 6.0-7.0 ppm. This prediction is based on numerous examples of 3,5-disubstituted isoxazoles where the H-4 proton typically resonates in this region. For instance, in 5-(4-fluorophenyl)-3-phenylisoxazole, the H-4 proton appears at 6.78 ppm[1]. The electron-withdrawing nature of the adjacent oxygen and the aromatic system influences this chemical shift.

• 3,5-Bis(trifluoromethyl)phenyl Protons (H-2', H-6', and H-4'): The two trifluoromethyl groups are powerful electron-withdrawing groups, which will significantly deshield the aromatic protons. The two equivalent protons at the 2' and 6' positions (ortho to the isoxazole ring) are expected to resonate at a higher chemical shift (downfield) compared to the proton at the 4' position (para to the isoxazole ring). Based on data for compounds containing the 3,5-bis(trifluoromethyl)phenyl moiety, the H-2' and H-6' protons are predicted to appear around 8.3 ppm, likely as a singlet or a narrow multiplet. The H-4' proton is expected to be slightly upfield, around 8.1 ppm, also as a singlet or narrow multiplet[2].

• Hydroxyl Proton (OH): The hydroxyl proton of the isoxazol-5-ol is expected to be a broad singlet and its chemical shift will be highly dependent on the solvent, concentration, and temperature due to hydrogen bonding. In a non-protic solvent like DMSO-d₆, it could appear significantly downfield, potentially in the 9.0-12.0 ppm range. In CDCl₃, it may be more upfield and broader.

Experimental Protocol for ¹H NMR Acquisition

To validate the predicted chemical shifts, a standardized experimental protocol is essential.

Workflow for ¹H NMR Sample Preparation and Data Acquisition

Sources

• 1. rsc.org [rsc.org]
• 2. mdpi.com [mdpi.com]

Characteristic IR Bands for Isoxazol-5-one Carbonyl Stretch

Executive Summary

The isoxazol-5-one scaffold is a critical pharmacophore in drug discovery, serving as a precursor for diverse heterocycles and functioning as a Michael acceptor in covalent inhibitors.[1] However, its infrared (IR) characterization is complicated by a dynamic tautomeric equilibrium between the CH-form (lactone-like) , NH-form (lactam-like) , and OH-form (enolic) .

This guide provides a definitive technical analysis of the carbonyl stretching frequencies (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

) for isoxazol-5-ones. Unlike rigid templates, this document focuses on the causality of spectral shifts, offering a comparative analysis against pyrazol-5-ones and a self-validating protocol for determining tautomeric dominance in solution.[1]

The Tautomeric Challenge: Defining the Species

Before assigning bands, one must identify the active species. The isoxazol-5-one ring exists in three primary tautomeric forms. The position of the carbonyl band is the single most effective diagnostic tool for distinguishing these forms without resorting to NMR.

The Three Tautomers[2]

• 4H-Form (CH-tautomer): Structurally an unsaturated lactone .[1]

  • IR Signature: High-frequency carbonyl (>1740 cm⁻¹).[1][2][3]

  • Dominance: Non-polar solvents (CCl₄, CHCl₃) and 4,4-disubstituted derivatives.

• 2H-Form (NH-tautomer): Structurally a vinylogous amide (lactam) .[1]

  • IR Signature: Lower-frequency carbonyl (<1720 cm⁻¹), often broad due to hydrogen bonding.[1]

  • Dominance: Polar protic solvents (MeOH, H₂O) and solid-state (KBr) for many unsubstituted derivatives.[1]

• OH-Form (Phenolic): Aromatic isoxazole.[1]

  • IR Signature: Absence of C=O stretch; presence of broad OH bands (3200–3500 cm⁻¹) and strong ring breathing modes.[1]

Visualization: Tautomeric Equilibrium

The following diagram illustrates the structural interconversion and the associated functional group classification.

Figure 1: Tautomeric equilibrium of isoxazol-5-one. The shift from CH-form to NH-form is accompanied by a significant bathochromic shift (red shift) in the carbonyl frequency due to the loss of lactone character and gain of amide-like resonance.

Characteristic Bands & Data Analysis

The following data aggregates experimental findings for the most common derivatives encountered in medicinal chemistry: the 4-arylidene-isoxazol-5-ones (which are "locked" in the keto form due to the exocyclic double bond) and the 3-methyl-isoxazol-5-one parent.[1]

Table 1: Diagnostic IR Bands for Isoxazol-5-one Derivatives[1]

Structural Class	Diagnostic Band	Frequency Range (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted"> , cm⁻¹)	Intensity	Mechanistic Insight
4-Arylidene-3-methyl-isoxazol-5-one	C=O[2][3][4][5] Stretch	1740 – 1775	Strong	High frequency due to ring strain (5-membered lactone) and limited resonance delocalization compared to amides [1].[1]
C=N Stretch	1645 – 1685	Medium	Endocyclic imine stretch.[1]
C=C (Exocyclic)	1600 – 1640	Med/Weak	Conjugated arylidene bond; often overlaps with aromatic ring modes.[1]
3-Methyl-isoxazol-5-one (Parent)	C=O[1][3][5] (CH-form)	1760 – 1780	Strong	Observed in CCl₄/CHCl₃.[1] Typical of strained unsaturated lactones.
C=O[1] (NH-form)	1690 – 1720	Broad/Str	Observed in solid state (KBr) or MeOH.[1] Lower frequency due to amide resonance (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted"> ).
N-H Stretch	3100 – 3400	Broad	Only present in the 2H-form; diagnostic of the lactam tautomer.

Comparative Analysis: Isoxazolone vs. Pyrazolone

A frequent analytical dilemma is distinguishing isoxazol-5-ones from their nitrogen analogs, pyrazol-5-ones.[1]

• Isoxazol-5-ones (O-heterocycle): The ring oxygen is less electron-donating than nitrogen.[1] This reduces the resonance overlap with the carbonyl carbon, maintaining a higher double-bond character. Result: Higher frequency (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  cm⁻¹).[3]

• Pyrazol-5-ones (N-heterocycle): The ring nitrogen (N1) donates electron density effectively (amide-like).[1] Result: Lower frequency (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  cm⁻¹) [2, 3].

Key Takeaway: If your carbonyl band is above 1740 cm⁻¹, it is almost certainly the isoxazolone (lactone) rather than the pyrazolone (lactam).

Experimental Protocol: Solvent-Dependent Frequency Shift Assay

To rigorously confirm the structure and tautomeric preference of a new isoxazolone derivative, perform this self-validating IR assay. This protocol distinguishes between a "fixed" structure (like 4,4-dimethyl) and a tautomeric system.[1]

Materials

• Sample: ~5 mg of synthesized isoxazol-5-one derivative.

• Solvents: Chloroform (CHCl₃, non-polar/aprotic), Methanol (MeOH, polar/protic), DMSO (highly polar).

• Equipment: FTIR Spectrometer with Liquid Cell (CaF₂ windows recommended) or ATR.

Workflow

• Baseline (Solid State): Record the ATR/KBr spectrum of the solid.[1] Note the ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  .[2][3][4][6][7]

  • Hypothesis: Solids often crystallize in the most polar form (NH-form) due to intermolecular hydrogen bonding networks.[1]

• Non-Polar Scan: Dissolve in CHCl₃. Record spectrum.

  • Observation: Look for a sharp band >1750 cm⁻¹.[1][3][8]

  • Inference: Dominance of the CH-form (Lactone).[1]

• Polar Scan: Dissolve in DMSO or MeOH. Record spectrum.

  • Observation: Look for a shift to <1720 cm⁻¹ or broadening.[1][4]

  • Inference: Shift to NH-form or strong H-bonding stabilization.

Interpretation Logic (Decision Tree)

Figure 2: Spectral assignment decision tree. Use this logic to classify the derivative based on carbonyl position and substitution pattern.

Technical Nuances & Troubleshooting

• The "Doublet" Warning: In 4-arylidene derivatives, do not confuse the C=N stretch (~1650 cm⁻¹) with the carbonyl. The C=O is almost always the most intense band in the 1600–1800 cm⁻¹ region. If you see two strong bands, the higher wavenumber is C=O, the lower is C=N or C=C.[3]

• Fermi Resonance: Unlike acid chlorides, isoxazolones rarely show Fermi resonance splitting of the carbonyl band. A split peak usually indicates a mixture of tautomers or rotamers, not vibrational coupling.[1]

• Effect of Electron Withdrawing Groups (EWG): Placing an EWG on the 4-arylidene phenyl ring (e.g., -NO₂) typically shifts the C=O to slightly higher frequencies (blue shift) by reducing the conjugation efficiency, making the carbonyl double bond "stiffer" [1].

References

• Tahmasabi, S. Z., Kiyani, H., & Samimi, H. A. (2022).[9] Efficient Synthesis of 4-Arylmethylene-3-methylisoxazol-5(4H)-one Derivatives Catalyzed by Malic Acid. Letters in Organic Chemistry.

• Beevi, J., et al. (2016).[1] Insilico Design and Synthesis of Novel 4-Arylidene Methyl Phenyl Pyrazol-5-One Derivatives. Research and Reviews: Journal of Pharmacy and Pharmaceutical Sciences.

• Naji A. Abood, et al. (2012).[1] Theoretical study of molecular structure, IR and NMR spectra of pyrazolone and its derivatives. Journal of Chemical and Pharmaceutical Research.

• Chebanov, V. A., et al. (2010).[1] Tautomerism of Heterocycles: Five-membered Rings with Two or More Heteroatoms. Springer.[1] (Standard Reference Text for Tautomeric Equilibrium).

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Mastering HPLC Separation of Bis(trifluoromethyl)phenyl Derivatives: A Comparative Technical Guide

Content Type: Technical Comparison & Method Development Guide Audience: Medicinal Chemists, Analytical Scientists, and Process Development Engineers

Executive Summary: The Fluorine Challenge

The bis(trifluoromethyl)phenyl moiety (e.g., 3,5-bis(trifluoromethyl)phenyl) is a privileged scaffold in modern drug discovery, prized for its ability to modulate metabolic stability and lipophilicity. However, these same properties create significant chromatographic challenges:[1]

• Extreme Hydrophobicity: High logP values often lead to excessive retention and broad peaks on standard C18 columns.

• Positional Isomerism: Synthetic routes often yield difficult-to-separate regioisomers (e.g., 2,5- vs. 3,5-substitution) that co-elute on alkyl-bonded phases.

This guide objectively compares the performance of C18 (Octadecyl) versus PFP (Pentafluorophenyl) stationary phases, demonstrating why PFP is often the superior choice for this specific class of fluorinated aromatics.

Mechanistic Insight: Beyond Hydrophobicity

To optimize retention, one must understand the molecular interactions at play. Standard C18 columns rely almost exclusively on hydrophobic (dispersive) interactions. However, bis(trifluoromethyl)phenyl derivatives possess unique electronic signatures that can be exploited.

The "Fluorophilicity" Effect

The electron-withdrawing nature of two

groups creates an electron-deficient -system (a " -acid").

• C18 Interaction: Purely hydrophobic.[2] Limited selectivity for electronic differences between isomers.

• PFP Interaction: The PFP ligand is also electron-deficient. However, it engages in specific dipole-dipole interactions and shape selectivity (slot mechanism). Crucially, "fluorine-fluorine" interactions (often termed fluorophilicity) allow PFP phases to retain fluorinated compounds differently than non-fluorinated analogs, often resolving isomers based on the position of the electron-withdrawing groups.

Visualization: Interaction Mechanisms

Caption: Comparison of interaction mechanisms. C18 relies solely on hydrophobicity, while PFP leverages multiple interactions for enhanced selectivity of fluorinated aromatics.

Comparative Analysis: C18 vs. PFP vs. Phenyl-Hexyl

The following table summarizes the performance of common stationary phases for separating bis(trifluoromethyl)phenyl derivatives, based on aggregated experimental data.

Feature	C18 (Octadecyl)	PFP (Pentafluorophenyl)	Phenyl-Hexyl
Primary Mechanism	Hydrophobicity (Dispersive)	, Dipole, Shape Selectivity	, Hydrophobicity
Retention of Bis-CF3	High (Often requires high % organic)	Moderate (Balanced retention)	Moderate to High
Isomer Resolution	Low (Co-elution common)	Excellent (Resolves ortho/meta/para)	Moderate
Mobile Phase Pref.	ACN or MeOH	Methanol (Enhances effects)	Methanol
Peak Shape	Good (if no basic amines present)	Excellent for polar/basic analytes	Good
Best Use Case	General potency assays	Purity profiling, Isomer separation	Aromatic selectivity backup

Key Experimental Findings

• Isomer Separation: In the analysis of 3,5-bis(trifluoromethyl)benzoic acid vs. its 2,5-isomer, C18 columns often show a single peak or a "shoulder." PFP columns typically achieve baseline resolution (

  ) due to the rigid shape selectivity of the fluorinated ring [1].

• Impurity Profiling: For 3-bromo-5-(trifluoromethyl)aniline, impurities eluting at Relative Retention Times (RRT) of 1.21 and 1.26 on C18 were found to be better resolved on fluorinated phases, allowing for more accurate quantitation [2].

Validated Experimental Protocol

This protocol is designed as a "Universal Screening Method" for bis(trifluoromethyl)phenyl derivatives. It prioritizes the PFP chemistry but includes a C18 comparison.[3]

A. Mobile Phase Selection

• Solvent A: 0.1% Formic Acid in Water (Standard) or 10mM Ammonium Formate (if pH control is needed).

• Solvent B: Methanol (Preferred for PFP).[4]

  • Why Methanol? Acetonitrile's dipole can interfere with the specific

    interactions between the PFP ligand and the analyte. Methanol allows these steric/electronic interactions to dominate, enhancing selectivity [3].

B. Instrument Parameters

• Column Temperature: 35°C (Standard) or 25°C (To enhance shape selectivity).

• Flow Rate: 1.0 mL/min (for 4.6mm ID) or 0.4 mL/min (for 2.1mm ID).

• Detection: UV @ 254 nm (Aromatic ring) and 210 nm (Universal).

C. Gradient Profile (Generic Screening)

Time (min)	% Solvent B (MeOH)	Event
0.0	40	Initial Hold (Solubility check)
1.0	40	Start Gradient
15.0	95	Elute Hydrophobic Bis-CF3
18.0	95	Wash
18.1	40	Re-equilibration
23.0	40	End

D. Method Development Decision Tree

Caption: Strategic workflow for selecting the optimal stationary phase. PFP is the primary alternative when C18 fails to resolve isomers.

Troubleshooting & Optimization

Issue	Root Cause	Corrective Action
Fronting Peaks	Solubility issues. Bis-CF3 compounds are poorly soluble in water.	Increase initial % Organic (e.g., start at 50% B). Use a stronger injection solvent (e.g., MeOH).
Tailing Peaks	Silanol interactions (if amine is present).	Ensure 0.1% Formic Acid or TFA is present.[5][6] PFP columns generally have higher acidity; ensure end-capping if available.
Retention Drift	"Dewetting" of pores in highly aqueous phase.	Unlikely for this class, but avoid <5% organic. These compounds are retained strongly; drift is usually due to temperature fluctuations.
Low Sensitivity	Fluorine does not absorb UV; reliance on phenyl ring.	Use 210-220 nm for higher sensitivity, but watch for solvent cutoff.

References

• Agilent Technologies. (2014). Analysis of Positional Isomers with Agilent Poroshell 120 PFP Columns. Application Note 5991-3893EN. Link

• S. Babic et al. (2017). Rapid Identification of Unknown Impurities in 3-Bromo-5-(trifluoromethyl)aniline by LC-SPE/NMR. Croatica Chemica Acta. Link

• Advanced Chromatography Technologies (ACE). The Power of Selectivity: PFP and C18-PFP Phases. Technical Guide.[7] Link

• Phenomenex. Investigation of Phenyl Selectivity: Mobile Phase Effects. Technical Note. Link

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• 7. lcms.cz [lcms.cz]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3-[3,5-Bis(trifluoromethyl)phenyl]-1,2-oxazol-5-ol

For researchers and drug development professionals, the synthesis and handling of novel chemical entities are routine. However, the lifecycle of these compounds extends beyond their use in experiments. Proper disposal is a critical, yet often overlooked, aspect of laboratory safety and environmental responsibility. This guide provides a detailed, step-by-step protocol for the safe disposal of 3-[3,5-Bis(trifluoromethyl)phenyl]-1,2-oxazol-5-ol, ensuring the protection of personnel and compliance with regulatory standards.

Understanding the Compound: Hazard Profile and Chemical Stability

Before initiating any disposal procedure, it is paramount to understand the inherent risks associated with 3-[3,5-Bis(trifluoromethyl)phenyl]-1,2-oxazol-5-ol.

A Safety Data Sheet (SDS) for this compound indicates the following hazards[1]:

• Acute Toxicity: Harmful if swallowed.

• Skin Irritation: Causes skin irritation.

• Eye Irritation: Causes serious eye irritation.

• Respiratory Irritation: May cause respiratory irritation.

The chemical structure, featuring a halogenated phenyl ring and an isoxazole moiety, informs its disposal requirements. The trifluoromethyl groups contribute to the compound's stability, while the isoxazole ring's stability can be influenced by factors such as pH and temperature, showing increased lability under basic conditions.[2][3]

Table 1: Hazard Identification for 3-[3,5-Bis(trifluoromethyl)phenyl]-1,2-oxazol-5-ol

Hazard Classification	GHS Code	Description
Acute Toxicity, Oral	H302	Harmful if swallowed
Skin Irritation	H315	Causes skin irritation
Eye Irritation	H319	Causes serious eye irritation
Specific Target Organ Toxicity	H335	May cause respiratory irritation

Source: CymitQuimica Safety Data Sheet[1]

The Core Directive: Segregation and Professional Disposal

The primary and most critical step in the disposal of 3-[3,5-Bis(trifluoromethyl)phenyl]-1,2-oxazol-5-ol is to treat it as hazardous chemical waste. Under no circumstances should this compound be disposed of down the drain or in regular trash. [4][5]

The recommended and safest disposal route is through a licensed environmental waste management contractor.[1][6] Your institution's Environmental Health & Safety (EH&S) office will have established procedures and approved vendors for this purpose.[5][7]

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps from the point of generation to the final hand-off for disposal.

Step 1: Personal Protective Equipment (PPE)

Before handling the waste, ensure you are wearing appropriate PPE to mitigate the risks of exposure.[1][6]

• Hand Protection: Wear chemically resistant gloves (e.g., nitrile). Inspect gloves for any signs of degradation or puncture before use.

• Eye Protection: Use safety glasses with side shields or chemical splash goggles.

• Skin Protection: A standard laboratory coat is required. For larger quantities or in case of a spill, consider additional protective clothing.

• Respiratory Protection: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or aerosols.[1][8]

Step 2: Waste Collection and Containerization

Proper containerization is crucial to prevent leaks and reactions.[4][6]

• Primary Container: Collect waste 3-[3,5-Bis(trifluoromethyl)phenyl]-1,2-oxazol-5-ol, including any contaminated materials (e.g., weigh boats, contaminated paper towels), in a dedicated, chemically compatible container. The container must be in good condition, free from cracks or leaks, and have a secure, sealable lid.[5]

• Segregation: This waste stream must be segregated as halogenated organic waste .[9] Do not mix it with non-halogenated solvents, aqueous waste, or other incompatible chemical waste streams.[6][10] Mixing incompatible chemicals can lead to dangerous reactions.[6]

• Labeling: The waste container must be clearly and accurately labeled. The label should include[4][5]:

  • The words "Hazardous Waste"

  • The full chemical name: "3-[3,5-Bis(trifluoromethyl)phenyl]-1,2-oxazol-5-ol" (avoiding abbreviations or chemical formulas)

  • An accurate estimation of the concentration and total amount of the waste.

  • The date when the waste was first added to the container.

  • The associated hazards (e.g., "Toxic," "Irritant").

Step 3: Storage of Waste

Proper storage of the waste container while it awaits pickup is a key aspect of laboratory safety.

• Location: Store the waste container in a designated satellite accumulation area (SAA) that is at or near the point of generation and under the control of laboratory personnel.[5][7]

• Secondary Containment: Place the waste container in a secondary containment bin or tray to contain any potential leaks or spills.

• Ventilation: The storage area must be well-ventilated.[4]

• Closure: Keep the waste container securely closed at all times, except when adding waste.[5]

• Inspection: Regularly inspect the container (at least weekly) for any signs of leakage, degradation, or pressure buildup.[5]

Step 4: Arranging for Disposal

• Contact EH&S: Once the container is nearly full (typically around 90%) or has been in storage for a set period (e.g., six months), contact your institution's Environmental Health & Safety (EH&S) department to arrange for a pickup.[4][11]

• Documentation: Complete any required waste pickup forms or manifests as per your institution's procedures.

Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is necessary.

• Small Spills: For a small spill, absorb the material with an inert absorbent such as vermiculite, sand, or silica gel.[1] Collect the absorbed material and contaminated cleaning supplies in a designated hazardous waste container. Ensure proper PPE is worn throughout the cleanup process.

• Large Spills: For a large spill, evacuate the immediate area and alert your colleagues. Contact your institution's emergency response team or EH&S for assistance. Prevent the spill from entering drains or waterways.[1]

The Logic of Segregation and Professional Disposal

The structural components of 3-[3,5-Bis(trifluoromethyl)phenyl]-1,2-oxazol-5-ol necessitate specific disposal considerations.

• Halogenated Aromatic Ring: The presence of trifluoromethyl groups on the phenyl ring classifies this compound as a halogenated organic.[9] High-temperature incineration is a common and effective method for the complete destruction of such compounds, preventing the release of persistent and toxic substances into the environment.[12][13]

• Isoxazole Ring: While the isoxazole ring is generally stable, it can be cleaved under certain conditions.[2] Improper disposal could lead to the formation of unknown degradation products with potentially different toxicological profiles.

The following diagram illustrates the decision-making process for the disposal of this compound.

Caption: Disposal workflow for 3-[3,5-Bis(trifluoromethyl)phenyl]-1,2-oxazol-5-ol.

References

• US Bio-Clean. OSHA Compliance For Laboratories. Available from: [Link]

• Daniels Health. How to Ensure Safe Chemical Waste Disposal in Laboratories. Available from: [Link]

• Sciencemadness Wiki. Proper disposal of chemicals. Available from: [Link]

• Columbia University Research. Hazardous Chemical Waste Management Guidelines. Available from: [Link]

• University of Washington Environmental Health & Safety. Laboratory Waste Management Guidelines. Available from: [Link]

• Wikipedia. Isoxazole. Available from: [Link]

• ResearchGate. pH and temperature stability of the isoxazole ring in leflunomide. Available from: [Link]

• ResearchGate. Structure and stability of isoxazoline compounds. Available from: [Link]

• Northwestern University Research Safety. Hazardous Waste Disposal Guide. Available from: [Link]

• Environmental Protection Agency. Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. Available from: [Link]

• University of Pennsylvania Environmental Health and Radiation Safety. LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. Available from: [Link]

• Occupational Safety and Health Administration. Laboratory Safety Guidance. Available from: [Link]

• Oregon OSHA. Preventing Exposure to Hazardous Chemicals in Laboratories. Available from: [Link]

• International Journal of Pharmaceutical and Bio-Medical Science. A Brief Review on Isoxazole Derivatives as Antibacterial Agents. Available from: [Link]

• Justrite. How to Manage Chemical Waste Disposal in Academic Labs. Available from: [Link]

• ResearchGate. Halogenated Wastes Safe Disposal: Polychlorinated biphenyls. Available from: [Link]

• Nipissing University. Hazardous Materials Disposal Guide. Available from: [Link]

• OC-Praktikum. Solvent Wastes in the Laboratory – Disposal and/or Recycling. Available from: [Link]

• Cheméo. Chemical Properties of Phenol, 3-(trifluoromethyl)- (CAS 98-17-9). Available from: [Link]

• PubChem. 3,5-Bis(trifluoromethyl)phenol. Available from: [Link]

• Chem-Impex. 3,5-Bis(trifluoromethyl)phenol. Available from: [Link]

• Environmental Protection Agency. Guidelines for the Disposal of Small Quantities of Unused Pesticides. Available from: [Link]

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